![molecular formula C24H29N3O2 B5985934 1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine](/img/structure/B5985934.png)
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine, also known as BBP, is a synthetic compound that belongs to the piperazine family. BBP has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. It also acts as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. The exact mechanism of action of this compound is not fully understood, and further research is needed to elucidate its precise mode of action.
Biochemical and Physiological Effects:
This compound has been found to modulate various neurotransmitter systems, including serotonin, dopamine, and noradrenaline. It has been shown to increase the levels of serotonin and dopamine in the prefrontal cortex, which may contribute to its anxiolytic and antidepressant effects. This compound has also been found to decrease the levels of dopamine in the striatum, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine has several advantages as a research tool, including its high selectivity for serotonin and dopamine receptors, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its relatively short half-life and the need for further research to fully understand its mechanism of action.
Future Directions
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine has significant potential as a therapeutic agent for various diseases, including anxiety, depression, and schizophrenia. Further research is needed to fully understand its mechanism of action and to develop more potent and selective derivatives. Additionally, this compound may have potential applications in the treatment of drug addiction and alcoholism, and further research is needed to explore these possibilities.
Synthesis Methods
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine can be synthesized through a multi-step process involving the reaction of benzylpiperazine with benzoyl chloride. The reaction results in the formation of a benzoylated piperazine intermediate, which is then treated with a reducing agent to yield this compound.
Scientific Research Applications
1-[(1-benzoyl-4-piperidinyl)carbonyl]-4-benzylpiperazine has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit significant antipsychotic, anxiolytic, and antidepressant effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction and alcoholism.
Properties
IUPAC Name |
(1-benzoylpiperidin-4-yl)-(4-benzylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O2/c28-23(21-9-5-2-6-10-21)26-13-11-22(12-14-26)24(29)27-17-15-25(16-18-27)19-20-7-3-1-4-8-20/h1-10,22H,11-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYGWIGWOOIBTQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)CC3=CC=CC=C3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.